Cas no 1704943-19-0 ((3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromo-4-chlorophenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromo-4-chlorophenyl)propanoic acid
• CAS No: 1704943-19-0
• MF: C₁₇H₁₅BrClNO₄
• MW: 412.662303209305
• CID: 6311892
• PubChem ID: 103819563
• Update Time: 2025-10-05

(3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromo-4-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromo-4-chlorophenyl)propanoic acid
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2-bromo-4-chlorophenyl)propanoic acid
• EN300-1163389
• 1704943-19-0

• Inchi： 1S/C17H15BrClNO4/c18-14-8-12(19)6-7-13(14)15(9-16(21)22)20-17(23)24-10-11-4-2-1-3-5-11/h1-8,15H,9-10H2,(H,20,23)(H,21,22)/t15-/m0/s1
• InChI Key： AZMOMOFZRXGRCD-HNNXBMFYSA-N
• SMILES： BrC1C=C(C=CC=1[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 410.98730g/mol
• Monoisotopic Mass: 410.98730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromo-4-chlorophenyl)propanoic acid

Comprehensive Overview of (3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromo-4-chlorophenyl)propanoic acid (CAS No. 1704943-19-0)

The compound (3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromo-4-chlorophenyl)propanoic acid (CAS No. 1704943-19-0) is a chiral organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 2-bromo-4-chlorophenyl group and a benzyloxycarbonyl (Cbz) protecting moiety, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are particularly interested in its stereospecific properties, as the (3S) configuration plays a critical role in binding affinity and metabolic stability.

In recent years, the demand for chiral building blocks like this compound has surged due to advancements in asymmetric synthesis and drug discovery. The presence of both bromine and chlorine substituents enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. This aligns with the growing trend of fragment-based drug design (FBDD), where small molecules like 1704943-19-0 serve as key fragments for optimizing lead compounds.

From a structure-activity relationship (SAR) perspective, the carboxylic acid functionality in this compound allows for further derivatization, enabling the creation of amides, esters, or other prodrug forms. Such modifications are frequently explored in ADME (Absorption, Distribution, Metabolism, Excretion) studies to improve bioavailability. Notably, the Cbz group is a classic protective strategy for amines, often used in peptide synthesis—a field experiencing renewed interest due to the rise of peptide therapeutics for targets like G-protein-coupled receptors (GPCRs).

Environmental and regulatory considerations also highlight the importance of this compound. With increasing scrutiny on green chemistry, researchers are investigating solvent-free or catalytic methods to incorporate halogenated intermediates like 1704943-19-0 into sustainable workflows. Additionally, its role in high-throughput screening (HTS) libraries underscores its relevance in precision medicine initiatives, where tailored therapies require diverse chemical scaffolds.

For synthetic chemists, the compound’s crystalline properties and stability under standard conditions (room temperature, inert atmosphere) make it practical for large-scale applications. Analytical techniques such as HPLC, NMR, and X-ray crystallography are routinely employed to confirm its purity and stereochemistry, addressing the industry’s emphasis on quality-by-design (QbD) principles. Furthermore, its compatibility with flow chemistry systems positions it as a candidate for continuous manufacturing—a hot topic in Industry 4.0.

In summary, (3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromo-4-chlorophenyl)propanoic acid exemplifies the intersection of traditional organic synthesis and cutting-edge biopharmaceutical innovation. Its versatility in peptide modification, catalysis, and drug development ensures its continued relevance in both academic and industrial settings. As the scientific community prioritizes molecular diversity and sustainable practices, compounds like CAS 1704943-19-0 will remain indispensable tools for advancing human health.